Cas no 2138311-12-1 (Pyridine, 2-fluoro-4-(3-methoxy-5-isothiazolyl)-6-methyl-)

• Product Name: Pyridine, 2-fluoro-4-(3-methoxy-5-isothiazolyl)-6-methyl-
• CAS No: 2138311-12-1
• MF: C₁₀H₉FN₂OS
• MW: 224.254664182663
• CID: 5280218
• Update Time: 2025-07-15

Pyridine, 2-fluoro-4-(3-methoxy-5-isothiazolyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-fluoro-4-(3-methoxy-5-isothiazolyl)-6-methyl-

• Inchi： 1S/C10H9FN2OS/c1-6-3-7(4-9(11)12-6)8-5-10(14-2)13-15-8/h3-5H,1-2H3
• InChI Key： ZLHPSUROWSOCJM-UHFFFAOYSA-N
• SMILES： C1(F)=NC(C)=CC(C2SN=C(OC)C=2)=C1

Additional information on Pyridine, 2-fluoro-4-(3-methoxy-5-isothiazolyl)-6-methyl-

Pyridine, 2-fluoro-4-(3-methoxy-5-isothiazolyl)-6-methyl- (CAS No. 2138311-12-1): A Comprehensive Overview

Pyridine, 2-fluoro-4-(3-methoxy-5-isothiazolyl)-6-methyl-, identified by its CAS number 2138311-12-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional attributes, represents a promising candidate for various applications, particularly in the development of novel therapeutic agents and agrochemicals. The intricate molecular architecture of this compound, featuring a pyridine core substituted with fluorine, methoxy, and isothiazolyl groups, imparts distinct chemical properties that make it highly versatile.

The fluorine atom at the 2-position of the pyridine ring plays a crucial role in modulating the electronic properties of the molecule. Fluorinated pyridines are well-known for their ability to enhance metabolic stability and binding affinity in drug candidates. In contrast, the 3-methoxy-5-isothiazolyl moiety introduces both hydrophobicity and electronic richness to the molecule. The isothiazole ring system is particularly interesting due to its presence in numerous bioactive natural products and synthetic drugs. Its incorporation into this compound suggests potential interactions with biological targets, making it an attractive scaffold for medicinal chemistry investigations.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such complex molecules with high accuracy. Studies using molecular docking simulations have revealed that Pyridine, 2-fluoro-4-(3-methoxy-5-isothiazolyl)-6-methyl- exhibits strong binding potential to several enzymes and receptors implicated in various diseases. For instance, preliminary studies indicate that this compound may interact with enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its interaction with certain receptor families has been explored as a basis for developing novel treatments for neurological disorders.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves strategic functional group transformations, including fluorination, methylation, and coupling reactions with the isothiazole moiety. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. These synthetic strategies not only highlight the ingenuity of modern organic synthesis but also provide valuable insights into optimizing pathways for large-scale production.

In the realm of pharmaceutical development, Pyridine, 2-fluoro-4-(3-methoxy-5-isothiazolyl)-6-methyl- has been investigated as a lead compound for several therapeutic applications. Its structural features align well with current pharmacophoric requirements for drugs targeting central nervous system disorders. Preliminary pharmacological assays have demonstrated promising results in animal models of neurodegeneration, where this compound showed neuroprotective effects without significant side effects. Furthermore, its potential as an antimicrobial agent has been explored due to the inherent properties of the isothiazole ring system.

The agrochemical industry has also shown interest in this compound due to its structural similarity to known bioactive molecules used in crop protection agents. Field trials have begun to evaluate its efficacy as a precursor for novel pesticides that target specific pests while maintaining environmental safety. The incorporation of fluorine and methoxy groups enhances the stability and bioavailability of agrochemicals derived from this scaffold, making it a valuable asset in sustainable agriculture.

The analytical characterization of Pyridine, 2-fluoro-4-(3-methoxy-5-isothiazolyl)-6-methyl- has been conducted using state-of-the-art techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into its molecular structure and purity profile. High-resolution NMR spectra confirm the presence of all substituents as intended, while MS analysis confirms molecular weight consistency with theoretical values. Single-crystal X-ray diffraction studies have further elucidated its solid-state structure.

The chemical reactivity of this compound has been thoroughly investigated to understand its potential applications in further derivatization and drug development. Functional group transformations have been explored to modify specific parts of the molecule while preserving its core structure. For example, selective halogenation or alkylation reactions have been examined to introduce additional reactive sites or alter electronic properties for enhanced binding affinity.

The future prospects of Pyridine, 2-fluoro-4-(3-methoxy-5-isothiazolyl)-6-methyl- are vast and multifaceted. Ongoing research aims to optimize synthetic routes for cost-effective production and explore new therapeutic applications through structure-activity relationship (SAR) studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in translating this promising compound into clinical use.

In conclusion, Pyridine, 2-fluoro-4-(3-methoxy-5-isothiazolyl)-6-methyl-, CAS no. 2138311-12-1, stands out as a versatile and innovative molecule with significant potential across multiple domains of chemical research and application. Its unique structural features make it an excellent candidate for further exploration in drug discovery, agrochemical development, and material science. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing scientific knowledge and industrial applications.